molecular formula C14H11F2NO B7464516 N-benzyl-2,5-difluorobenzamide

N-benzyl-2,5-difluorobenzamide

Cat. No. B7464516
M. Wt: 247.24 g/mol
InChI Key: PNWGDMWXUZDXMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-2,5-difluorobenzamide is a chemical compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-benzyl-2,5-difluorobenzamide involves the inhibition of HDAC activity. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. Inhibition of HDAC activity by N-benzyl-2,5-difluorobenzamide leads to the accumulation of acetylated histones, which results in the activation of gene expression.
Biochemical and Physiological Effects:
N-benzyl-2,5-difluorobenzamide has been shown to exhibit biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system. These effects are thought to be mediated by the inhibition of HDAC activity and the resulting changes in gene expression.

Advantages and Limitations for Lab Experiments

N-benzyl-2,5-difluorobenzamide has several advantages for lab experiments. It is a potent inhibitor of HDAC activity and has been shown to exhibit anticancer activity in vitro and in vivo. However, it also has some limitations. It is relatively insoluble in water, which can limit its use in certain experiments. Additionally, it has been shown to exhibit cytotoxicity at high concentrations, which can limit its use in certain assays.

Future Directions

There are several future directions for the study of N-benzyl-2,5-difluorobenzamide. One potential direction is the development of more potent and selective HDAC inhibitors based on the structure of N-benzyl-2,5-difluorobenzamide. Another potential direction is the study of the effects of N-benzyl-2,5-difluorobenzamide on specific genes and pathways involved in cancer and other diseases. Finally, the development of more soluble formulations of N-benzyl-2,5-difluorobenzamide could expand its use in lab experiments.

Synthesis Methods

The synthesis of N-benzyl-2,5-difluorobenzamide involves the reaction of 2,5-difluoroaniline with benzyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate benzyl carbamate, which undergoes cyclization to form the final product.

Scientific Research Applications

N-benzyl-2,5-difluorobenzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit inhibitory effects on the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been studied for their potential applications in the treatment of cancer and other diseases.

properties

IUPAC Name

N-benzyl-2,5-difluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11F2NO/c15-11-6-7-13(16)12(8-11)14(18)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNWGDMWXUZDXMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)C2=C(C=CC(=C2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11F2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-2,5-difluorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.